Cas no 874623-20-8 (4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
• CAS No: 874623-20-8
• MF: C₁₄H₁₉ClN₂O₆S₂
• MW: 410.893460512161
• CID: 6430418
• PubChem ID: 16269491
• Update Time: 2025-05-30

4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
• F2547-0089
• Benzenesulfonamide, 4-chloro-N-(2-methylpropyl)-3-nitro-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• 4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-3-nitrobenzenesulfonamide
• AKOS024659382
• 4-Chloro-N-(2-methylpropyl)-3-nitro-N-(tetrahydro-1,1-dioxido-3-thienyl)benzenesulfonamide
• Z45480647
• DTXSID001122273
• 874623-20-8

• Inchi： 1S/C14H19ClN2O6S2/c1-10(2)8-16(11-5-6-24(20,21)9-11)25(22,23)12-3-4-13(15)14(7-12)17(18)19/h3-4,7,10-11H,5-6,8-9H2,1-2H3
• InChI Key： UPCNDLZXLAAUCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N(CC(C)C)C1CCS(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.0373064g/mol
• Monoisotopic Mass: 410.0373064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Additional information on 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide

4-Chloro-N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-N-(2-Methylpropyl)-3-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

4-Chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide (CAS No. 874623-20-8) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a sulfonamide group, a nitro substituent, and a chlorinated aromatic ring. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions and drug development processes.

The sulfonamide group in this compound plays a crucial role in its chemical reactivity and biological activity. Sulfonamides are known for their ability to form strong hydrogen bonds, which enhances their solubility in polar solvents and improves their bioavailability. Recent studies have shown that sulfonamides can also act as inhibitors of certain enzymes, making them promising candidates for drug design. In the case of 4-chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide, the sulfonamide group contributes to its potential as an anti-inflammatory or anti-cancer agent.

The nitro group attached to the aromatic ring further enhances the compound's reactivity. Nitro groups are strong electron-withdrawing groups, which can influence the electronic properties of the molecule and affect its interaction with biological targets. Recent research has highlighted the importance of nitro groups in modulating the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). This makes 4-chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide a valuable compound for studying drug delivery systems.

The chlorine substituent on the aromatic ring adds another layer of complexity to this compound's structure. Chlorine is an electronegative atom that can alter the electronic environment of the molecule and influence its reactivity. Recent advancements in computational chemistry have allowed researchers to model the electronic effects of chlorine substitution on aromatic rings, providing deeper insights into the compound's behavior in different chemical environments. This has led to improved predictive models for drug design and synthesis.

The thiolane ring present in this compound is another key structural feature. Thiolane rings are five-membered cyclic ethers that are known for their stability and flexibility. The dioxo substitution on the thiolane ring adds further functionality to the molecule, making it suitable for various chemical transformations. Recent studies have explored the use of thiolane-containing compounds in polymer chemistry and materials science, highlighting their potential in developing novel materials with tailored properties.

From a synthetic perspective, 4-chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide can be synthesized through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution, coupling reactions, and oxidation steps to introduce the necessary functional groups. Researchers have recently developed more efficient and environmentally friendly methods for synthesizing such compounds, reducing production costs and minimizing waste generation.

In terms of applications, this compound has shown promise in several areas. Its unique combination of functional groups makes it an ideal candidate for use in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Additionally, its stability and reactivity make it suitable for use in advanced chemical processes, such as catalytic transformations and polymerization reactions.

Recent studies have also explored the potential of 4-chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide as a precursor for more complex molecules with enhanced biological activity. By modifying its structure through strategic substitutions or additions, researchers can tailor its properties to suit specific therapeutic needs. This highlights the importance of understanding the relationship between molecular structure and function in drug design.

In conclusion, 4-chloro-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)-3-nitrobenzene-1-sulfonamide (CAS No. 874623